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Compound of Interest

Compound Name: Dimethyl Phenylpropanol

Cat. No.: B083944

An In-Depth Technical Guide to the Physical Properties of 2,2-Dimethyl-3-phenylpropanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2,2-
dimethyl-3-phenylpropanol (CAS 13351-61-6), with a focus on its boiling point and solubility.
The information herein is intended to support research, development, and formulation activities.

Core Physical Properties

2,2-Dimethyl-3-phenylpropanol is a colorless liquid that may partially solidify at room
temperature.[1][2] It is recognized for its fine, floral, lily-of-the-valley fragrance note.[1][2]

Quantitative Data Summary

The following tables summarize the key physical properties of 2,2-dimethyl-3-phenylpropanol.

Table 1: Boiling Point of 2,2-Dimethyl-3-phenylpropanol
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Property Value Conditions Source

Atmospheric Pressure

Boiling Point ~251.73 °C ] [1][3]
(Estimate)
N ) Atmospheric Pressure
Boiling Point ~246 °C ) [4]
(Estimate)
- ) 0.020 bar (Reduced
Boiling Point 125.55 °C [5]
Pressure)

Table 2: Solubility of 2,2-Dimethyl-3-phenylpropanol

Solvent Solubility (g/L) Temperature (°C) Source
Water 1.49 20 [1][3]
Water 1.09 25 [4]
Ethanol 677.86 25 [4]
Methanol 396.74 25 [4]
Isopropanol 616.81 25 [4]
n-Propanol 613.85 25 [4]
n-Butanol 614.46 25 [4]
Isobutanol 477.01 25 [4]
Acetone 520.93 25 [4]
Ethyl Acetate 479.96 25 [4]
Toluene 168.64 25 [4]
Acetonitrile 451.41 25 [4]
Dimethylformamide

OMF) 438.48 25 [4]
1,4-Dioxane 560.53 25 [4]
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Experimental Protocols

The following sections detail generalized experimental methodologies for determining the
boiling point and solubility of organic compounds like 2,2-dimethyl-3-phenylpropanol.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[6][7] A common laboratory method for determining the boiling point of a small
quantity of an organic liquid involves a Thiele tube or an aluminum block apparatus.[6][8]

Materials:

Fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., aluminum block heater or Thiele tube with heating oil)

Sample of the organic liquid
Procedure:
e A small amount of the organic liquid is placed into a fusion tube.[6]

e Acapillary tube, sealed at one end, is placed into the fusion tube with the open end
submerged in the liquid.[6][8]

e The fusion tube is attached to a thermometer, ensuring the sample and the thermometer
bulb are at the same level.[6]

e The entire assembly is heated slowly and uniformly.[6]
e As the temperature rises, air trapped in the capillary tube will slowly exit.

» When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
from the open end of the capillary tube.[6] The temperature at this point is recorded.
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Determination of Solubility

Solubility tests are fundamental in characterizing an organic compound and can indicate the
presence of polar functional groups and provide insights into molecular size.[9][10]

Materials:

Test tubes

Spatula or graduated pipettes

Vortex mixer or stirring rod

Sample of the organic compound

A range of solvents (e.g., water, 5% NaOH, 5% NaHCOs, 5% HCI, organic solvents)

Procedure:

A small, measured amount of the compound (e.g., 25 mg of solid or 0.05 mL of liquid) is
placed in a test tube.[9]

» A specific volume of the chosen solvent (e.g., 0.75 mL) is added in portions.[9]
o The mixture is agitated vigorously for a set period, typically 60 seconds.[11]

e The compound is classified as "soluble" if it dissolves completely or if only a few granules
remain.[11] It is deemed "insoluble™ if it does not appear to dissolve.

« |If the compound is soluble in water, its acidity or basicity can be tested with litmus or pH
paper.[10][12]

o For water-insoluble compounds, subsequent tests in acidic (5% HCI) and basic (5% NaOH,
5% NaHCOs3) solutions can reveal the presence of basic or acidic functional groups,
respectively.[9][12]

Visualized Experimental Workflow
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The following diagram illustrates a typical workflow for determining the solubility characteristics
of an organic compound.
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Caption: Workflow for solubility and functional group classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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